5-(4-Chlorophenyl)sulfanyl-2-(3,5-dimethylpyrazol-1-yl)-4-(4-methoxyphenyl)-1,3-thiazole

• IUPAC Name: 5-(4-chlorophenyl)sulfanyl-2-(3,5-dimethylpyrazol-1-yl)-4-(4-methoxyphenyl)-1,3-thiazole
• InChI: InChI=1S/C21H18ClN3OS2/c1-13-12-14(2)25(24-13)21-23-19(15-4-8-17(26-3)9-5-15)20(28-21)27-18-10-6-16(22)7-11-18/h4-12H,1-3H3
• InChI Key: ILUALLPCCZQLMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=C(S2)SC3=CC=C(C=C3)Cl)C4=CC=C(C=C4)OC)C
• Molecular Formula: C21H18ClN3OS2
• Molecular Weight: 428.0 g/mol

Description

5-(4-Chlorophenyl)sulfanyl-2-(3,5-dimethylpyrazol-1-yl)-4-(4-methoxyphenyl)-1,3-thiazole is a useful research compound. Its molecular formula is C21H18ClN3OS2 and its molecular weight is 427.97. The purity is usually 95%.
BenchChem offers high-quality 5-(4-Chlorophenyl)sulfanyl-2-(3,5-dimethylpyrazol-1-yl)-4-(4-methoxyphenyl)-1,3-thiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(4-Chlorophenyl)sulfanyl-2-(3,5-dimethylpyrazol-1-yl)-4-(4-methoxyphenyl)-1,3-thiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spectroscopic and Quantum Chemical Analysis

• The molecule's characterization includes quantum chemical methods and vibrational spectral techniques, such as FT-IR and FT-Raman spectra, which are crucial for understanding its structural and electronic properties (Viji et al., 2020).

Antimicrobial Activity

• This compound demonstrates notable antimicrobial properties, particularly against antifungal and antibacterial agents. These findings are significant in the development of new antimicrobial drugs (Viji et al., 2020).

Molecular Docking Studies

• Molecular docking studies reveal the compound's potential interaction with different proteins, providing insights into its biological activity and possible therapeutic applications (Viji et al., 2020).

Natural Bond Orbital (NBO) Analysis

• The NBO analysis highlights the stability of the molecule arising from hyper-conjugative interactions, which is essential for understanding its reactivity and potential pharmacological applications (Viji et al., 2020).

Pharmacophore Hybridization Approach

• Utilization in the design of drug-like small molecules with anticancer properties, demonstrating the compound's potential in cancer treatment research (Yushyn et al., 2022).

Antiviral Activity

• Synthesis of derivatives of this compound shows promise in antiviral research, particularly against tobacco mosaic virus, highlighting its potential in virology and infectious disease studies (Chen et al., 2010).

Biological Screening

• This compound and its derivatives have been subject to biological screening, indicating its potential use in various biological and pharmacological studies (Rehman et al., 2013).